Cas no 1956331-88-6 ((3-fluoroazetidin-3-yl)methanamine;hydrochloride)

• Product Name: (3-fluoroazetidin-3-yl)methanamine;hydrochloride
• CAS No: 1956331-88-6
• MF: C₄H₁₀ClFN₂
• MW: 140.587003231049
• MDL: MFCD28502637
• CID: 4917886
• Update Time: 2026-02-27

(3-fluoroazetidin-3-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Fluoroazetidin-3-yl)methanamine hydrochloride
• (3-fluoroazetidin-3-yl)methanamine;hydrochloride

• MDL： MFCD28502637
• Inchi： 1S/C4H9FN2.ClH/c5-4(1-6)2-7-3-4;/h7H,1-3,6H2;1H
• InChI Key： LYQFRLCMMICFHH-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.1
• Topological Polar Surface Area: 38

Additional information on (3-fluoroazetidin-3-yl)methanamine;hydrochloride

Comprehensive Overview of (3-fluoroazetidin-3-yl)methanamine hydrochloride (CAS No. 1956331-88-6)

(3-fluoroazetidin-3-yl)methanamine hydrochloride is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. With the CAS number 1956331-88-6, this compound is often explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. The presence of a fluoroazetidine moiety enhances its bioavailability and metabolic stability, making it a valuable scaffold for medicinal chemistry.

In recent years, researchers have focused on fluorinated building blocks like (3-fluoroazetidin-3-yl)methanamine due to their ability to modulate drug-receptor interactions. The hydrochloride salt form improves solubility, facilitating its use in aqueous formulations. This aligns with the growing demand for bioactive small molecules in precision medicine, a trend highlighted by the rise of AI-driven drug discovery platforms. Companies leveraging machine learning in chemistry often prioritize such compounds for virtual screening and structure-activity relationship (SAR) studies.

The synthesis of 1956331-88-6 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its azetidine ring confers conformational rigidity, which is critical for designing GPCR-targeted drugs—a hot topic in neuropharmacology. Analysts note increased patent filings around fluoroazetidine derivatives, reflecting industry interest in their application for CNS disorders and inflammatory diseases.

From an SEO perspective, common search queries related to this compound include: "fluoroazetidine amine uses," "CAS 1956331-88-6 supplier," and "azetidine-based drug candidates." These keywords mirror the compound’s relevance in high-throughput screening and fragment-based drug design. Notably, the pharma industry’s shift toward fluorine-containing drugs (evidenced by FDA approvals like deutetrabenazine) further validates the importance of such fluorochemicals.

Quality control of (3-fluoroazetidin-3-yl)methanamine hydrochloride requires advanced analytical techniques, including HPLC-MS and NMR spectroscopy, to ensure purity >98%. Suppliers often provide custom synthesis services to meet the demand for research-grade compounds. Regulatory compliance with REACH and GMP standards is essential, particularly for preclinical development stages.

Emerging studies suggest potential synergies between azetidine scaffolds and PROTAC technology, a breakthrough in targeted protein degradation. This positions 1956331-88-6 as a candidate for next-generation therapeutics, aligning with investor interest in biotech startups focusing on undruggable targets.

In summary, (3-fluoroazetidin-3-yl)methanamine hydrochloride exemplifies the intersection of medicinal chemistry and innovative drug delivery. Its CAS registry (1956331-88-6) serves as a pivotal identifier for researchers navigating the expanding landscape of fluorinated pharmacophores.